Cas no 65325-67-9 (1-[(fluoromethyl)sulfinyl]-4-methylbenzene)

1-[(fluoromethyl)sulfinyl]-4-methylbenzene structure
65325-67-9 structure
Product Name:1-[(fluoromethyl)sulfinyl]-4-methylbenzene
CAS No:65325-67-9
MF:C8H9FOS
MW:172.219864606857
CID:889343
PubChem ID:325134
Update Time:2025-04-19

1-[(fluoromethyl)sulfinyl]-4-methylbenzene Chemical and Physical Properties

Names and Identifiers

    • 1-(fluoromethylsulfinyl)-4-methylbenzene
    • 1-[(fluoromethyl)sulfinyl]-4-methylbenzene
    • 1-((fluoromethyl)sulfinyl)-4-methylbenzene
    • 1-(fluoromethyl)sulfinyl-4-methylbenzene
    • AC1L6VLP
    • AGN-PC-00HN3Q
    • benzene, 1-[(fluoromethyl)sulfinyl]-4-methyl-
    • CTK7C2990
    • Fluormethyl-(4-methylphenyl)-sulfoxid
    • fluoromethyl p-tolyl sulfoxide
    • NSC293054
    • SureCN2729360
    • Inchi: 1S/C8H9FOS/c1-7-2-4-8(5-3-7)11(10)6-9/h2-5H,6H2,1H3
    • InChI Key: RJMVSDQUPISREF-UHFFFAOYSA-N
    • SMILES: S(CF)(C1C=CC(C)=CC=1)=O

Computed Properties

  • Exact Mass: 172.03587
  • Monoisotopic Mass: 172.036
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 141
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 36.3Ų

Experimental Properties

  • Density: 1.24
  • Boiling Point: 293.4°C at 760 mmHg
  • Flash Point: 131.2°C
  • Refractive Index: 1.564
  • PSA: 17.07
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